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Compound of Interest

Compound Name: D-Jnki-1

Cat. No.: B612302

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-JNKI-1 is a cell-permeable peptide inhibitor of the c-Jun N-terminal kinase (JNK) signaling
pathway.[1][2] Its D-enantiomer configuration confers enhanced stability and resistance to
proteolytic degradation, making it a valuable tool for investigating the role of JNK in various
cellular processes, including apoptosis, inflammation, and neurodegeneration.[3] These
application notes provide detailed information on the long-term stability of D-JNKI-1 solutions,
protocols for its preparation and handling, and methods for assessing its stability over time.

Chemical and Physical Properties

Property Value

Molecular Formula C164H286N66040
Molecular Weight 3822.44 g/mol
Appearance White to off-white solid

Solubilit Soluble in water (= 50 mg/mL) and 0.9% sodium
olubili
Y chloride solution

JNK Signaling Pathway
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The c-Jun N-terminal kinase (JNK) pathway is a critical component of the mitogen-activated
protein kinase (MAPK) signaling cascade. It is activated by a wide range of stimuli, including
environmental stress, inflammatory cytokines, and growth factors. The pathway consists of a
three-tiered kinase module: a MAP kinase kinase kinase (MAPKKK), a MAP kinase kinase
(MAPKK), and JNK itself. Upon activation, JNK phosphorylates a variety of downstream
targets, including transcription factors and mitochondrial proteins, to regulate cellular
responses such as apoptosis, inflammation, and proliferation.[4][5][6][7][8][9][10]

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.researchgate.net/figure/JNK-c-Jun-N-terminal-kinase-pathway-A-schematic-representation-of-the-JNK-pathway-A_fig1_334216396
https://www.researchgate.net/figure/Simplified-signal-transduction-of-the-c-Jun-N-terminal-kinase-JNK-pathway-The-JNK_fig3_337810299
https://www.creative-diagnostics.com/JNK-Signaling-Pathway.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC4981676/
https://www.cellsignal.com/pathways/sapk-jnk-signaling-cascades
https://www.researchgate.net/figure/c-Jun-N-terminal-kinase-JNK-signaling-pathway-activation-In-response-to-environmental_fig1_340400559
https://www.bosterbio.com/pathway-maps/protein-kinase/sapk-jnk-signaling-cascades-pathway
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

JNK Signaling Pathway

Extracellular Stimuli Scaffold Protein

Inflammatory Cytokines

Environmental Stress

inase Cascade

MAPKKK
(e.g., ASK1, MEKK1-4, MLK)

phosphorylates

MAPKK [ H
(MKK4, MKK7)

phosphorylates

INK
(INK1, INK2, INK3)

phosphorylate phosphorylates

Downstream|Targets

Transcription Factors Mitochondrial Proteins
(e.g., c-Jun, ATF2) (e.g., Bcl-2 family)

Cellular R

Inflammation Proliferation Apoptosis

Click to download full resolution via product page

Caption: A simplified diagram of the JNK signaling pathway.
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Long-Term Stability of D-JNKI-1 Solutions

While specific quantitative data on the long-term stability of D-JNKI-1 solutions under various
conditions are limited in published literature, the following guidelines are based on
manufacturer recommendations and general principles of peptide stability.

Storage of Lyophilized Powder and Stock Solutions

Storage )
Form Shelf Life Notes
Temperature
N Store sealed and
Lyophilized Powder -80°C 2 years )
away from moisture.
Store sealed and
-20°C 1 year ]
away from moisture.
Aliquot to avoid
In Solvent -80°C 6 months repeated freeze-thaw
cycles.
Aliguot to avoid
-20°C 1 month repeated freeze-thaw

cycles.

Protocols

Protocol 1: Preparation of D-JNKI-1 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of D-INKI-1 in sterile water.
Materials:

e D-JNKI-1 lyophilized powder

 Sterile, nuclease-free water

 Sterile, conical microcentrifuge tubes
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e \ortex mixer
e 0.22 um sterile syringe filter
Procedure:

o Calculate the required mass of D-JNKI-1: Based on the desired concentration and volume of
the stock solution. For example, for 1 mL of a 10 mM stock solution, the required mass would
be: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
Mass (mg) = 0.010 mol/L x 0.001 L x 3822.44 g/mol x 1000 mg/g = 38.22 mg

e Weigh the D-JNKI-1 powder: Carefully weigh the calculated amount of D-JNKI-1 powder in a
sterile microcentrifuge tube.

» Reconstitute the peptide: Add the appropriate volume of sterile water to the tube.

» Dissolve the peptide: Gently vortex the tube until the peptide is completely dissolved. If
necessary, brief sonication can be used to aid dissolution.

 Sterile filter the solution: Pass the solution through a 0.22 um sterile syringe filter into a new
sterile microcentrifuge tube.

» Aliquot and store: Aliquot the stock solution into smaller, single-use volumes to minimize
freeze-thaw cycles. Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month.

Protocol 2: Assessment of D-JNKI-1 Solution Stability (Forced Degradation Study)

This protocol provides a general framework for conducting a forced degradation study to
evaluate the stability of D-JNKI-1 solutions under various stress conditions. This is crucial for
identifying potential degradation products and determining optimal storage and handling
conditions.
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Caption: Workflow for a forced degradation study of D-JNKI-1.

Materials:
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e D-JNKI-1 solution (prepared as in Protocol 1)

e Hydrochloric acid (HCI), 0.1 M

e Sodium hydroxide (NaOH), 0.1 M

e Hydrogen peroxide (H202), 3%

o Temperature-controlled incubator or water bath

» Photostability chamber

o Reverse-phase high-performance liquid chromatography (RP-HPLC) system with a UV
detector

 Liquid chromatography-mass spectrometry (LC-MS) system (optional, for characterization of
degradation products)

Procedure:

o Sample Preparation: Prepare a working solution of D-JNKI-1 in a suitable buffer (e.g.,
phosphate-buffered saline, pH 7.4).

e Stress Conditions:

o Acid Hydrolysis: Mix the D-JNKI-1 solution with an equal volume of 0.1 M HCI. Incubate at
a controlled temperature (e.g., 40°C) for various time points (e.g., 0, 2, 4, 8, 24 hours).

o Base Hydrolysis: Mix the D-JNKI-1 solution with an equal volume of 0.1 M NaOH.
Incubate at a controlled temperature (e.g., 40°C) for various time points.

o Oxidation: Mix the D-JNKI-1 solution with an equal volume of 3% H202. Incubate at room
temperature for various time points.

o Thermal Stress: Incubate aliquots of the D-JNKI-1 solution at elevated temperatures (e.g.,
40°C, 60°C, 80°C) for various time points.
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o Photostability: Expose aliquots of the D-INKI-1 solution to a controlled light source (as per
ICH Q1B guidelines) for a defined period.

e Sample Analysis:
o At each time point, neutralize the acidic and basic samples before analysis.

o Analyze all samples by RP-HPLC to separate the intact D-JNKI-1 from any degradation
products. A C18 column is typically suitable for peptide separations.

o Quantify the peak area of the intact D-JNKI-1 and any degradation products.
o Data Analysis:

o Calculate the percentage of D-JNKI-1 remaining at each time point for each stress

condition.

o Plot the percentage of remaining D-JNKI-1 against time to determine the degradation
kinetics and estimate the half-life under each condition.

o If using LC-MS, analyze the fractions corresponding to the degradation peaks to identify
the mass of the degradation products and infer the degradation pathway.

Disclaimer

The information provided in these application notes is for research purposes only. The stability
of D-JNKI-1 solutions can be influenced by various factors, including the specific solvent, buffer
composition, pH, and storage conditions. It is highly recommended that researchers perform
their own stability studies to ensure the integrity and activity of D-JNKI-1 for their specific
experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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